Cas no 2490400-63-8 (Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride)

• Product Name: Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride
• CAS No: 2490400-63-8
• MF: C₁₀H₁₂ClF₂NO₂
• MW: 251.65758895874
• MDL: MFCD32852887
• CID: 5669982
• PubChem ID: 154868594
• Update Time: 2025-08-05

Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4650442901
• methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride
• 2490400-63-8
• EN300-27148143
• Methyl 3-(2-amino-1,1-difluoroethyl)benzoate;hydrochloride
• Benzoic acid, 3-(2-amino-1,1-difluoroethyl)-, methyl ester, hydrochloride (1:1)
• Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride

• MDL： MFCD32852887
• Inchi： 1S/C10H11F2NO2.ClH/c1-15-9(14)7-3-2-4-8(5-7)10(11,12)6-13;/h2-5H,6,13H2,1H3;1H
• InChI Key： PUQBEKNCCLPJDC-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)(C1C=CC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 251.0524626g/mol
• Monoisotopic Mass: 251.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride

Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride: A Comprehensive Overview

Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride, a compound with the CAS number 2490400-63-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and development.

The molecular structure of Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride consists of a benzoate moiety linked to a 2-amino-1,1-difluoroethyl group. The presence of fluorine atoms in the side chain introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This feature makes it particularly interesting for the design of novel therapeutic agents.

Recent studies have highlighted the potential of fluorinated compounds in enhancing drug efficacy and selectivity. The fluorine atoms in Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride can improve metabolic stability and binding affinity to enzymes and receptors. This has led to increased interest in exploring its pharmacological properties.

In the realm of drug discovery, the benzoate group is well-known for its role in various pharmacophores. Its aromatic nature and ability to form hydrogen bonds make it a versatile component in designing molecules with desirable pharmacokinetic profiles. The combination of the benzoate group with the 2-amino-1,1-difluoroethyl moiety in Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride suggests a compound with multiple interaction points with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of new antibiotics. The unique structural features of Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride may enable it to interact with bacterial enzymes in ways that existing antibiotics do not. This could lead to the discovery of novel mechanisms for combating bacterial infections, which is increasingly important in light of rising antibiotic resistance.

Moreover, the hydrochloride salt form of this compound enhances its solubility in water, which is crucial for pharmaceutical applications. Improved solubility often translates to better absorption and bioavailability, making it more effective when administered orally or intravenously. This property is particularly valuable for drugs that require rapid onset of action.

The synthesis of Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride involves several key steps that require precise control over reaction conditions. The introduction of fluorine atoms into the side chain necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms more efficiently, which bodes well for large-scale production.

Recent research has also explored the potential of this compound as a scaffold for further derivatization. By modifying various functional groups within its structure, scientists can generate a library of compounds with tailored properties. This approach is particularly useful for identifying lead compounds that can be optimized for specific therapeutic applications.

The pharmacokinetic properties of Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride are another area of interest. Studies have shown that fluorinated compounds often exhibit longer half-lives due to their increased metabolic stability. This can reduce the frequency of dosing required for therapeutic effect, improving patient compliance.

In conclusion, Methyl 3-(2-amino-1,1-difluoroethyl)benzoate hydrochloride represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, potential applications in drug discovery, and favorable pharmacokinetic properties make it an attractive molecule for future investigations. As research continues to uncover new ways to utilize this compound, it holds great promise for contributing to advancements in medicine.